- Benzamide derivatives useful in the treatment of hydroxysteroid dehydrogenase-mediated diseases and their preparation, World Intellectual Property Organization, , ,
Cas no 960370-97-2 (1-Cyclopropyl-4-oxoCyclohexanecarbonitrile)
960370-97-2 structure
Product Name:1-Cyclopropyl-4-oxoCyclohexanecarbonitrile
CAS No:960370-97-2
MF:C10H13NO
MW:163.216322660446
MDL:MFCD17013941
CID:2093807
Update Time:2023-09-11
1-Cyclopropyl-4-oxoCyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopropyl-4-oxocyclohexanecarbonitrile
- 1-CYCLOPROPYL-4-OXO-CYCLOHEXANECARBONITRILE
- 1-cyclopropyl-4-oxocyclohexane-1-carbonitrile
- 9822AH
- NE64604
- AK167737
- Cyclohexanecarbonitrile, 1-cyclopropyl-4-oxo-
- 1-Cyclopropyl-4-oxocyclohexanecarbonitrile (ACI)
- 1-Cyclopropyl-4-oxoCyclohexanecarbonitrile
-
- MDL： MFCD17013941
- Inchi： 1S/C10H13NO/c11-7-10(8-1-2-8)5-3-9(12)4-6-10/h8H,1-6H2
- InChI Key： PHPMGMPLWGFZKK-UHFFFAOYSA-N
- SMILES： N#CC1(CCC(=O)CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 246
- Topological Polar Surface Area: 40.9
Experimental Properties
- Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.4 g/l) (25 º C),
1-Cyclopropyl-4-oxoCyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203589-1g |
1-Cyclopropyl-4-oxocyclohexanecarbonitrile |
960370-97-2 | 95% | 1g |
$916 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-II408-200mg |
1-Cyclopropyl-4-oxoCyclohexanecarbonitrile |
960370-97-2 | 95+% | 200mg |
2245.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-II408-50mg |
1-Cyclopropyl-4-oxoCyclohexanecarbonitrile |
960370-97-2 | 95+% | 50mg |
897.0CNY | 2021-07-10 | |
| abcr | AB482659-50 mg |
1-Cyclopropyl-4-oxocyclohexanecarbonitrile; . |
960370-97-2 | 50mg |
€280.70 | 2023-04-20 | ||
| abcr | AB482659-100 mg |
1-Cyclopropyl-4-oxocyclohexanecarbonitrile; . |
960370-97-2 | 100MG |
€335.10 | 2023-04-20 | ||
| abcr | AB482659-250 mg |
1-Cyclopropyl-4-oxocyclohexanecarbonitrile; . |
960370-97-2 | 250MG |
€440.50 | 2023-04-20 | ||
| abcr | AB482659-1 g |
1-Cyclopropyl-4-oxocyclohexanecarbonitrile; . |
960370-97-2 | 1g |
€1,074.60 | 2023-04-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X03415-1g |
1-Cyclopropyl-4-oxocyclohexanecarbonitrile |
960370-97-2 | 95% | 1g |
¥4835.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X03415-100mg |
1-Cyclopropyl-4-oxocyclohexanecarbonitrile |
960370-97-2 | 95% | 100mg |
¥1211.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X03415-250mg |
1-Cyclopropyl-4-oxocyclohexanecarbonitrile |
960370-97-2 | 95% | 250mg |
¥1934.0 | 2024-07-18 |
1-Cyclopropyl-4-oxoCyclohexanecarbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Water ; 1 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0 °C; 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
- A process for preparing 1-cyclopropyl-4-oxo-cyclohexanecarbonitrile, China, , ,
1-Cyclopropyl-4-oxoCyclohexanecarbonitrile Raw materials
1-Cyclopropyl-4-oxoCyclohexanecarbonitrile Preparation Products
1-Cyclopropyl-4-oxoCyclohexanecarbonitrile Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
960370-97-2 (1-Cyclopropyl-4-oxoCyclohexanecarbonitrile) Related Products
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- 7143-12-6(Cyclohexanecarbonitrile, 1,3-dimethyl-5-oxo-)
- 58422-83-6(Cyclohexanecarbonitrile, 1-(3-oxobutyl)-)
- 63896-33-3(trans-3-acetyl-2,2-dimethylcyclopropane-1-carbonitrile)
- 78948-79-5(ISOPHORONENITRILE)
- 880-38-6(4a(2H)-Naphthalenecarbonitrile, octahydro-8a-methyl-3-oxo-, cis-)
- 56830-41-2(Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo-)
- 121955-82-6(1-methyl-4-oxocyclohexane-1-carbonitrile)
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